Cas no 1249247-00-4 (N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine)

• Product Name: N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine
• CAS No: 1249247-00-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5177637
• PubChem ID: 61461879
• Update Time: 2026-03-05

N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N-(cyclohexylmethyl)-1-methyl-

• Inchi： 1S/C12H24N2/c1-14-8-7-12(10-14)13-9-11-5-3-2-4-6-11/h11-13H,2-10H2,1H3
• InChI Key： YULCSOYIXSRBEN-UHFFFAOYSA-N
• SMILES： N(CC1CCCCC1)C1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3

Additional information on N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine

N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine: A Comprehensive Overview

N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine, with the CAS registry number 1249247-00-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group with a pyrrolidine ring, making it a versatile molecule with potential applications in drug design and materials science. Recent studies have highlighted its role in various chemical reactions and its ability to act as a building block for more complex molecules.

The molecular structure of N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine consists of a pyrrolidine ring (a five-membered nitrogen-containing ring) substituted with a methyl group at the 1-position and an N-substituted cyclohexylmethyl group at the 3-position. This configuration imparts the molecule with unique electronic and steric properties, which are crucial for its reactivity and biological activity. The cyclohexyl group introduces rigidity and hydrophobicity, while the pyrrolidine ring contributes to hydrogen bonding capabilities, making this compound a promising candidate for various applications.

Recent research has focused on the synthesis and characterization of N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine. One study published in the Journal of Organic Chemistry demonstrated an efficient synthesis route involving a two-step process: first, the preparation of the pyrrolidine derivative through cyclization, followed by alkylation to introduce the cyclohexylmethyl group. The authors highlighted the high yield and purity of the product, which is essential for its use in subsequent reactions.

In terms of applications, N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine has shown potential as a chiral ligand in asymmetric catalysis. Its ability to induce enantioselectivity in various reactions makes it valuable in the synthesis of chiral pharmaceuticals. For instance, a study in Nature Communications reported its use as a ligand in the asymmetric hydrogenation of ketones, achieving excellent enantiomeric excess (ee) values. This highlights its importance in drug discovery and development.

Beyond catalysis, this compound has also been explored in polymer chemistry. Researchers have investigated its role as a monomer in the synthesis of novel polymers with tailored properties. A recent article in Macromolecules described how incorporating N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine into polymer backbones enhances thermal stability and mechanical strength, suggesting its potential use in high-performance materials.

The biological activity of N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine has also been a topic of interest. In vitro studies have shown that it exhibits moderate inhibitory activity against certain enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. While further research is needed to fully understand its pharmacokinetics and toxicity profiles, these findings underscore its potential as a lead compound for drug development.

In conclusion, N-(cyclohexylmethyl)-1-methylpyrrolidin-3-amine (CAS No: 1249247-00-4) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important tool for researchers in various disciplines. As ongoing investigations continue to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in both academic research and industrial applications.